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Compound of Interest

Compound Name: Kki 5

Cat. No.: B1673659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of Kki 5
(CAS 97145-43-2), a synthetic peptide and potent serine protease inhibitor. Kki 5 is known to

inhibit kallikrein and plasmin, and it is under investigation for its potential as an anticancer

therapeutic and for the treatment of angioedema.[1][2] In various cancer cell lines, Kki 5 has

been shown to alter membrane potential and increase intracellular calcium levels, leading to

the inhibition of cell proliferation.[1]

Accurate preparation and storage of Kki 5 are critical for ensuring its stability and preserving its

biological activity in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the dissolution and storage

of Kki 5.
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Parameter Value Source(s)

Physical Form Solid [3][4]

Molecular Formula C₃₅H₅₅N₁₁O₉ [5]

Molecular Weight 773.88 g/mol [5]

Solubility in Water Soluble at 1 mg/mL [4]

Recommended Solvents Water, DMSO [4][6]

Storage (Powder)
-20°C (up to 3 years), 4°C (up

to 2 years)
[6]

Storage (In Solvent)
-80°C (up to 6 months), -20°C

(up to 1 month)
[3][6]

Experimental Protocols
Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Kki 5, ensure that appropriate personal protective equipment is used. This

includes, but is not limited to:

Safety goggles with side shields[3]

Protective gloves[3]

Impervious laboratory coat[3]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

the powder.[3] Avoid contact with skin and eyes.[3] In case of accidental contact, rinse the

affected area thoroughly with water.

Protocol for Dissolving Kki 5
This protocol outlines the steps for dissolving Kki 5 powder to prepare a stock solution.

Materials:
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Kki 5 powder

Sterile, nuclease-free water or anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of Kki 5 powder to equilibrate to room temperature for at least

15-20 minutes before opening. This prevents condensation from forming on the powder.

Solvent Selection: Based on experimental requirements, choose either sterile water or

DMSO as the solvent. Note that Kki 5 is soluble in water at 1 mg/mL.[4] For higher

concentrations or specific cell culture applications, DMSO may be preferred.[6]

Reconstitution:

Carefully open the vial and add the desired volume of the chosen solvent to the Kki 5
powder to achieve the target concentration. For example, to prepare a 1 mg/mL stock

solution, add 1 mL of solvent to 1 mg of Kki 5.

Close the vial or tube securely.

Dissolution:

Gently vortex the solution for 1-2 minutes to ensure the powder is completely dissolved.

Visually inspect the solution to confirm that no particulates are present. If necessary,

sonicate briefly in a water bath to aid dissolution.

Protocol for Storing Kki 5 Solutions
Proper storage of Kki 5 solutions is essential to maintain their stability and biological activity.

Materials:
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Prepared Kki 5 stock solution

Sterile, polypropylene microcentrifuge tubes (amber or covered in foil for light-sensitive

compounds, although not explicitly stated for Kki 5)

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

Kki 5 stock solution into smaller, single-use volumes.[6] The volume of each aliquot should

be appropriate for a single experiment.

Storage Conditions:

Short-term storage (up to 1 month): Store the aliquots at -20°C.[6]

Long-term storage (up to 6 months): For longer preservation, store the aliquots at -80°C.

[3][6]

Labeling: Clearly label each aliquot with the name of the compound (Kki 5), the

concentration, the solvent used, and the date of preparation.

Thawing: When ready to use, thaw a single aliquot at room temperature or on ice. Avoid

repeated freeze-thaw cycles of the same aliquot.[6]

Visualizations
Experimental Workflow for Kki 5 Preparation and
Storage
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Caption: Workflow for dissolving and storing Kki 5.
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Hypothesized Signaling Pathway of Kki 5 in Cancer
Cells
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Caption: Hypothesized action of Kki 5 on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Kki 5]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1673659#protocol-
for-dissolving-and-storing-kki-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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